![molecular formula C13H19NO3 B5805906 3,4-diethoxy-N-ethylbenzamide](/img/structure/B5805906.png)
3,4-diethoxy-N-ethylbenzamide
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Overview
Description
3,4-diethoxy-N-ethylbenzamide (DEEB) is a synthetic compound that belongs to the class of N-ethylbenzamides. It was first synthesized in the early 1990s as a part of the research on the synthesis of novel compounds with potential biological activity. DEEB has been found to have various scientific research applications, including its use as a tool for studying the mechanism of action of certain enzymes and receptors.
Mechanism of Action
The mechanism of action of 3,4-diethoxy-N-ethylbenzamide is not fully understood, but it is believed to act by binding to the active site of acetylcholinesterase and inhibiting its activity. This compound has also been shown to modulate the activity of the GABA-A receptor by binding to a specific site on the receptor.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function. This compound has also been found to have anxiolytic and anticonvulsant effects, which may be due to its modulation of the GABA-A receptor.
Advantages and Limitations for Lab Experiments
3,4-diethoxy-N-ethylbenzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also highly potent, allowing for the use of low concentrations in experiments. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on 3,4-diethoxy-N-ethylbenzamide. One area of interest is the development of new derivatives of this compound with improved potency and selectivity for specific targets. Another area of interest is the use of this compound as a tool for studying the role of acetylcholinesterase and the GABA-A receptor in various neurological disorders. Finally, there is potential for the development of this compound-based therapeutics for the treatment of these disorders.
Synthesis Methods
3,4-diethoxy-N-ethylbenzamide can be synthesized by the reaction of 3,4-diethoxybenzoyl chloride with N-ethylamine in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 92-94°C.
Scientific Research Applications
3,4-diethoxy-N-ethylbenzamide has been used extensively in scientific research as a tool for studying the mechanism of action of certain enzymes and receptors. It has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to modulate the activity of the GABA-A receptor, a ligand-gated ion channel that is involved in the regulation of neuronal excitability.
properties
IUPAC Name |
3,4-diethoxy-N-ethylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-4-14-13(15)10-7-8-11(16-5-2)12(9-10)17-6-3/h7-9H,4-6H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAULWWCBQMLHIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC(=C(C=C1)OCC)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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